2-({[5-(2,5-dichlorophenyl)-2-furyl]methyl}amino)ethanol hydrochloride

• IUPAC Name: 2-[[5-(2,5-dichlorophenyl)furan-2-yl]methylamino]ethanol;hydrochloride
• InChI: InChI=1S/C13H13Cl2NO2.ClH/c14-9-1-3-12(15)11(7-9)13-4-2-10(18-13)8-16-5-6-17;/h1-4,7,16-17H,5-6,8H2;1H
• InChI Key: YVSWNKJJJQDFEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=CC=C(O2)CNCCO)Cl.Cl
• Molecular Formula: C13H14Cl3NO2
• Molecular Weight: 322.6 g/mol

Description

2-({[5-(2,5-dichlorophenyl)-2-furyl]methyl}amino)ethanol hydrochloride is a chemical compound that has been extensively studied in scientific research. It is commonly referred to as FGIN-1-27 and is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This compound has been shown to have potential therapeutic applications in a variety of neurological and psychiatric disorders, including anxiety, depression, addiction, and schizophrenia.

Mechanism of Action

FGIN-1-27 is a selective antagonist of the 2-({[5-(2,5-dichlorophenyl)-2-furyl]methyl}amino)ethanol hydrochloride receptor, which is a member of the metabotropic glutamate receptor family. This receptor is involved in several neurological and psychiatric disorders, including anxiety, depression, addiction, and schizophrenia. By blocking the this compound receptor, FGIN-1-27 may be able to modulate the activity of neurotransmitters such as dopamine and glutamate, which are involved in these disorders.
Biochemical and Physiological Effects:
FGIN-1-27 has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in neuroplasticity and has been implicated in several neurological and psychiatric disorders. Additionally, FGIN-1-27 has been shown to increase the activity of the GABAergic system, which is involved in anxiety and mood disorders.

Advantages and Limitations for Lab Experiments

One advantage of using FGIN-1-27 in lab experiments is its selectivity for the 2-({[5-(2,5-dichlorophenyl)-2-furyl]methyl}amino)ethanol hydrochloride receptor. This allows researchers to specifically target this receptor and study its effects on various neurological and psychiatric disorders. However, one limitation of using FGIN-1-27 is its potential toxicity, particularly at high doses. Additionally, FGIN-1-27 may have off-target effects on other receptors and neurotransmitter systems, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on FGIN-1-27. One area of focus is the potential therapeutic applications of this compound in various neurological and psychiatric disorders. Additional research is needed to determine the optimal dosing and administration of FGIN-1-27, as well as its long-term safety and efficacy. Additionally, future research could explore the potential of FGIN-1-27 in combination with other drugs or therapies for the treatment of these disorders. Finally, further studies are needed to elucidate the mechanisms underlying the effects of FGIN-1-27 on neurotransmitter systems and neuroplasticity.

Synthesis Methods

The synthesis of FGIN-1-27 involves several steps, starting with the reaction of 2-aminoethanol with 2,5-dichlorobenzaldehyde to form the intermediate 2-({[5-(2,5-dichlorophenyl)-2-furyl]methyl}amino)ethanol. This intermediate is then converted to the hydrochloride salt of FGIN-1-27 through a reaction with hydrochloric acid.

Scientific Research Applications

FGIN-1-27 has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as potential antipsychotic effects in schizophrenia models. Additionally, FGIN-1-27 has been shown to have potential as a treatment for drug addiction, particularly in cocaine and alcohol addiction models.